5-Fluoro-1-[(2-methylpropan-2-yl)oxycarbonyl]piperidine-2-carboxylic acid

• IUPAC Name: 5-fluoro-1-[(2-methylpropan-2-yl)oxycarbonyl]piperidine-2-carboxylic acid
• InChI: InChI=1S/C11H18FNO4/c1-11(2,3)17-10(16)13-6-7(12)4-5-8(13)9(14)15/h7-8H,4-6H2,1-3H3,(H,14,15)
• InChI Key: VRAVGIAPUYVLMZ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N1CC(CCC1C(=O)O)F
• Molecular Formula: C11H18FNO4
• Molecular Weight: 247.26 g/mol
• CAS No.: 1544167-67-0

Description

5-Fluoro-1-[(2-methylpropan-2-yl)oxycarbonyl]piperidine-2-carboxylic acid is a useful research compound. Its molecular formula is C11H18FNO4 and its molecular weight is 247.266. The purity is usually 95%.
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Scientific Research Applications

Aurora Kinase Inhibition

Compounds structurally related to "5-Fluoro-1-[(2-methylpropan-2-yl)oxycarbonyl]piperidine-2-carboxylic acid" have been investigated for their potential as Aurora kinase inhibitors, highlighting their possible use in cancer treatment. The inhibition of Aurora A, a kinase involved in cell division, suggests a therapeutic avenue for targeting cancer cells (ロバート ヘンリー，ジェームズ, 2006).

Antibacterial Activity

Research on fluoroquinolones, which share some structural similarities with the compound , has contributed significantly to the development of antibacterial agents. Studies have focused on synthesizing and testing various derivatives for their in vitro and in vivo antibacterial activities, leading to the identification of promising candidates for therapeutic applications (D. Bouzard et al., 1992).

Fluorescence Applications

The investigation into carbon dots (CDs) with high fluorescence quantum yields has revealed that organic fluorophores, structurally related to "this compound," serve as the main source of fluorescence. This research opens up new possibilities for the use of such compounds in imaging and sensing applications, offering insights into the fluorescence origins of CDs (Lei Shi et al., 2016).

Photostability and Photodegradation

Studies on the photostability and photodegradation of fluoroquinolones offer a glimpse into the photophysical properties and stability of structurally related compounds under various conditions. Understanding these properties is crucial for the development of drugs with improved stability and efficacy (M. Mella et al., 2001).

Corrosion Inhibition

Research on the corrosion inhibition properties of piperidine derivatives, including those with fluoro and methyl groups, highlights their potential application in protecting metals from corrosion. Such studies are pivotal for industries seeking to enhance the longevity and durability of metal components (S. Kaya et al., 2016).